N-(6-methyl-1,3-benzothiazol-2-yl)-3-nitrobenzamide

• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)-3-nitrobenzamide
• InChI: InChI=1S/C15H11N3O3S/c1-9-5-6-12-13(7-9)22-15(16-12)17-14(19)10-3-2-4-11(8-10)18(20)21/h2-8H,1H3,(H,16,17,19)
• InChI Key: MVJSBNNZSHYBAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C15H11N3O3S
• Molecular Weight: 313.3 g/mol

Description

N-(6-methyl-1,3-benzothiazol-2-yl)-3-nitrobenzamide is a useful research compound. Its molecular formula is C15H11N3O3S and its molecular weight is 313.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 313.05211239 g/mol and the complexity rating of the compound is 442. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Potential

N-(6-methyl-1,3-benzothiazol-2-yl)-3-nitrobenzamide derivatives have been synthesized and evaluated for their anticancer activities. These compounds have shown cytotoxic effects against various human cancer cell lines, suggesting their potential as anticancer agents. For instance, certain derivatives have demonstrated significant activity against leukemia cells by inducing apoptosis, a process of programmed cell death essential for stopping the proliferation of cancer cells (Romero-Castro et al., 2011). Moreover, these compounds' ability to inhibit poly (ADP-ribose) polymerase (PARP), an enzyme involved in DNA repair, further underscores their therapeutic potential in cancer treatment.

Antimicrobial Activity

Research on benzothiazole derivatives has also highlighted their significant antimicrobial properties. Studies have found that certain nitrobenzamide derivatives exhibit considerable in vitro antitubercular activity, offering a new direction for developing treatments against tuberculosis. This suggests that modifications in the nitrobenzamide structure could enhance antimicrobial efficacy and reduce toxicity (Wang et al., 2019).

Enzyme Inhibition

Benzothiazole derivatives have been investigated for their role in inhibiting specific enzymes, such as glutathione S-transferase (GST), which is overexpressed in various tumors. These compounds' interaction with GSTP1, an enzyme involved in detoxifying chemotherapeutic drugs, highlights their potential in overcoming drug resistance in cancer therapy. Moreover, the ability of these compounds to induce apoptosis in colon cancer cells through caspase activation and GSTP1 expression further demonstrates their therapeutic relevance (Brockmann et al., 2014).